Cas no 68350-76-5 (2-Propenoic acid, 2-cyano-3-methoxy-, ethyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-3-methoxy-, ethyl ester
• CAS No: 68350-76-5
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 393348
• PubChem ID: 53984040
• Update Time: 2025-04-19

2-Propenoic acid, 2-cyano-3-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-methoxy-, ethyl ester
• 2-Cyano-3-Methoxy-Acrylic Acid Ethyl Ester
• ethyl 2-cyano-3-methoxyprop-2-enoate
• 68350-76-5
• SY324881
• MFCD28015631
• DTXSID80708153
• ethyl 2-cyano-3-methoxyacrylate

• Inchi： 1S/C7H9NO3/c1-3-11-7(9)6(4-8)5-10-2/h5H,3H2,1-2H3
• InChI Key： KAFVHDPIBCRLNV-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=COC)=O)CC

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32